Cas no 6973-73-5 ([acetyloxy-(4-chlorophenyl)-λ3-iodanyl] Acetate)

[acetyloxy-(4-chlorophenyl)-λ3-iodanyl] Acetate structure
6973-73-5 structure
Product Name:[acetyloxy-(4-chlorophenyl)-λ3-iodanyl] Acetate
CAS No:6973-73-5
MF:C10H10ClIO4
MW:356.541474819183
CID:1739005
PubChem ID:238537
Update Time:2025-04-21

[acetyloxy-(4-chlorophenyl)-λ3-iodanyl] Acetate Chemical and Physical Properties

Names and Identifiers

    • [acetyloxy-(4-chlorophenyl)-λ3-iodanyl] acetate
    • 1-diacetoxyiodo-4-chlorobenzene
    • 1-chloro-4-diacetoxyiodanyl-benzene
    • iodine, bis(acetyloxy)(4-chlorophenyl)-
    • AG-J-00616
    • AC1L617Q
    • 4-(diacetoxyiodo)-1-chlorobenzene
    • CTK5D1152
    • (diacetoxyiodo)-p-chloro-benzene
    • 4-chloro-1-(diacetoxyiodo)benzene
    • NSC42959
    • AR-1J2405
    • p-Cl-C6H4I(OAc)2
    • p-chloro(diacetoxyiodo)benzene
    • NSC-42959
    • DTXSID30285828
    • 6973-73-5
    • [acetyloxy-(4-chlorophenyl)-λ3-iodanyl] Acetate
    • Inchi: 1S/C10H10ClIO4/c1-7(13)15-12(16-8(2)14)10-5-3-9(11)4-6-10/h3-6H,1-2H3
    • InChI Key: WRWHEWGNXLJFMT-UHFFFAOYSA-N
    • SMILES: I(C1C=CC(=CC=1)Cl)(OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 355.9308
  • Monoisotopic Mass: 355.931
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
  • LogP: 2.97220
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